N-(4-chlorophenylsulfonyl)-2,4-dichloro-5-isopropoxyphenylglycine

• IUPAC Name: 2-(2,4-dichloro-N-(4-chlorophenyl)sulfonyl-5-propan-2-yloxyanilino)acetic acid
• InChI: InChI=1S/C17H16Cl3NO5S/c1-10(2)26-16-8-15(13(19)7-14(16)20)21(9-17(22)23)27(24,25)12-5-3-11(18)4-6-12/h3-8,10H,9H2,1-2H3,(H,22,23)
• InChI Key: OSSMVBGXSQYLIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)N(CC(=O)O)S(=O)(=O)C2=CC=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C17H16Cl3NO5S
• Molecular Weight: 452.7 g/mol
• CAS No.: 338967-38-7

Description

N-(4-chlorophenylsulfonyl)-2,4-dichloro-5-isopropoxyphenylglycine is a useful research compound. Its molecular formula is C17H16Cl3NO5S and its molecular weight is 452.73. The purity is usually 95%.
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Scientific Research Applications

Protease Inhibition

Research by Scozzafava and Supuran (2000) explored a series of compounds, including those similar to N-(4-chlorophenylsulfonyl)-2,4-dichloro-5-isopropoxyphenylglycine, as potent inhibitors of matrix metalloproteinases (MMPs) and Clostridium histolyticum collagenase. These hydroxamate derivatives were found to be effective collagenase/gelatinase inhibitors, highlighting their potential in targeting MMPs and related enzymes (Scozzafava & Supuran, 2000).

Aldose Reductase Inhibition

Deruiter, Borne, and Mayfield (1989) investigated N-(phenylsulfonyl)glycines as inhibitors of rat lens aldose reductase, an enzyme involved in diabetic complications. Their study found that certain derivatives exhibit greater inhibitory activity than others, suggesting the potential for N-(phenylsulfonyl)glycines, including related compounds, in managing diabetes-related conditions (Deruiter, Borne, & Mayfield, 1989).

Chemical Synthesis and Structural Studies

Hua et al. (2011) and Cremlyn & Cronje (1979) conducted studies focusing on the chemical synthesis and structural properties of compounds, including phenylsulfonyl derivatives. These studies contribute to the understanding of the chemical behavior and potential applications of such compounds in various scientific fields (Hua et al., 2011) (Cremlyn & Cronje, 1979).

Herbicide Research

Research on environmental impacts of herbicides, including those related to phenylsulfonyl compounds, was conducted by Laganà et al. (2002) and Malone et al. (2004). These studies provide insights into the behavior of such compounds in environmental settings, offering a perspective on their potential as herbicides (Laganà et al., 2002) (Malone et al., 2004).